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Compound of Interest

Compound Name: Ethyl 4-bromobenzoate

Cat. No.: B1630516

Ethyl 4-bromobenzoate is a versatile chemical intermediate of significant interest to
researchers in drug development and materials science.[1] As an ester bearing an electron-
withdrawing substituent, its chemical properties make it a valuable building block in a variety of
synthetic transformations.[2] It is frequently employed in cross-coupling reactions and the
synthesis of more complex molecules, serving as a foundational component in the development
of novel pharmaceuticals, agrochemicals, and dyes.[1][2][3]

Given its prevalence in the laboratory, a comprehensive understanding of its safety profile is not
merely a regulatory formality but a cornerstone of responsible research. This guide, prepared
from the perspective of a Senior Application Scientist, moves beyond a simple recitation of
safety data. It aims to provide a deep, mechanistic understanding of the hazards associated
with Ethyl 4-bromobenzoate and to establish self-validating protocols for its safe handling,
storage, and disposal, ensuring the protection of both researchers and the integrity of their work.

Section 1: Chemical and Physical Identity

A precise understanding of a compound's physical properties is the foundation of its safe
handling. For instance, knowing that Ethyl 4-bromobenzoate is a liquid at room temperature
with a low melting point informs the necessary storage and spill-response procedures.[2][4] Its
low water solubility has direct implications for both environmental disposal and firefighting
measures.[2][5]
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Property Value Source(s)
CAS Number 5798-75-4 [2][4]
Molecular Formula CoH9BrO2 [2][4]
Molecular Weight 229.07 g/mol [2][4]
Clear, colorless to light yellow
Appearance o [2][6]
liquid
Melting Point 18 °C [21[4]15]
Boiling Point 131 °C at 14 mmHg [2][71
Density 1.403 g/mL at 25 °C [2][7]
_ >113 °C (>235.4 °F) - closed
Flash Point [5]
cup
Water Solubility Insoluble / Slightly soluble [2][5]
Refractive Index (n20/D) ~1.544 [2][7]

Section 2: Hazard Identification and GHS

Classification

Ethyl 4-bromobenzoate is classified as a hazardous substance under the Globally Harmonized

System (GHS).[8] The primary hazards are related to its irritant properties and its potential

environmental impact. Understanding these classifications is critical for implementing

appropriate safety controls.
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Hazard Class

GHS Pictogram Signal Word Hazard Statement(s)

Skin
Corrosion/Irritation

(Category 2)

ngcontent-ng-cl2056 Warhig" "

H315: Causes skin
class="ng-star-inserted">wsu.alt text
irritation.[8]

Serious Eye
Damage/Irritation
(Category 2)

ngcontent-ng-c12056Warhiwg" "

H319: Causes serious,
class="ng-star-inserted">ws.alt text
eye irritation.[8]

Specific Target Organ
Toxicity - Single
Exposure (Category
3), Respiratory Tract

Irritation

ngcontent-ng-cl12056Warhiwg" "

H335: May cause [
class="ng-star-inserted">s.alt text
respiratory irritation.[8]

Hazardous to the
Aquatic Environment,
Long-term Hazard

(Category 2)

ngcontent-ng-cl12056N3Ad=""

H411: Toxic to aquatic
class="ng- ditmwith hoeybediige.alt text
effects.[5]

Expert Insight: The irritant nature of this compound is typical for many aromatic esters. The

ester functional group can be hydrolyzed to the corresponding carboxylic acid and alcohol,

which can disrupt cell membranes. The bromine atom enhances the molecule's reactivity and

lipophilicity, potentially increasing its ability to penetrate skin and mucous membranes, leading

to irritation.

Section 3: Safe Handling, Storage, and Reactivity

A proactive approach to safety is paramount. The following protocols are designed to minimize

exposure and prevent incidents.

Handling Protocols

¢ Engineering Controls: All manipulations of Ethyl 4-bromobenzoate must be conducted in a

certified chemical fume hood to prevent inhalation of vapors or mists.[8][9][10] Ensure that an

eyewash station and safety shower are readily accessible.[8]
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+ Personal Contact Avoidance: Avoid all personal contact, including inhalation and contact with
skin and eyes.[11] Do not eat, drink, or smoke in the laboratory area.[11]

« Grounding and Bonding: While the flash point is high, it is good practice to prevent the
buildup of static electricity when transferring larger quantities.

» Hygiene: Wash hands thoroughly with soap and water after handling and before breaks or
leaving the laboratory.[9][11] Contaminated work clothing should not be allowed out of the
workplace and should be laundered separately.[11]

Storage Protocols

o Container Integrity: Store in the original, tightly sealed container to prevent leakage and
contamination.[9][11] Containers that have been opened must be carefully resealed and kept
upright.[9]

o Storage Environment: Keep containers in a cool, dry, and well-ventilated area.[8][9][11] The
recommended storage temperature is room temperature.[2][12]

¢ Segregation: Store away from incompatible materials, particularly strong oxidizing agents and
strong acids, to prevent hazardous reactions.[8][9] Also, store away from foodstuff containers.
[11]

Stability and Reactivity

¢ Chemical Stability: The compound is stable under recommended storage conditions.[8][9]
» Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[8][9]

e Hazardous Decomposition Products: Under fire conditions, thermal decomposition can
release toxic and irritating gases and vapors, including carbon monoxide (CO), carbon
dioxide (CO3z), and hydrogen bromide gas.[8][9]

Section 4: Exposure Control and Personal Protective
Equipment (PPE)

The hierarchy of controls dictates that engineering controls (fume hoods) are the first line of
defense. However, appropriate PPE is mandatory as a crucial secondary batrrier.
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+ Eye and Face Protection: Wear tight-sealing safety goggles or a face shield.[8] Standard
safety glasses do not provide adequate protection against splashes.

¢ Skin Protection:

o Gloves: Handle with chemically resistant gloves (e.g., nitrile rubber) that have been
inspected for integrity before use.[9] Use proper glove removal technique (without touching
the glove's outer surface) to avoid skin contact.[9] Dispose of contaminated gloves after
use in accordance with laboratory procedures.[9]

o Lab Coat: A flame-retardant lab coat or impervious clothing must be worn to protect street
clothes and prevent skin exposure.[9]

+ Respiratory Protection: Under normal laboratory use within a fume hood, respiratory
protection is not typically required. If engineering controls fail or for large-scale operations, a
NIOSH/MSHA-approved respirator with appropriate cartridges should be used.[8][9]

Workflow for Donning and Doffing PPE

Donning Sequence (Clean Area) Doffing Sequence (At Exit)

2. Lab Coat

>

3. Eye Protection }—»W

Click to download full resolution via product page

Caption: Logical workflow for the correct sequence of donning and doffing Personal Protective
Equipment (PPE).

Section 5: First Aid and Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures
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Inhalation: If vapors are inhaled, immediately move the person to fresh air.[8][9] If the person
is not breathing, give artificial respiration. Seek medical attention.[8][9]

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty
of soap and water for at least 15 minutes.[8][9] If skin irritation occurs, get medical advice.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[8] Remove contact lenses if present and easy to do so.[8][11] If eye irritation
persists, seek medical attention.[8]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person.
[9] Clean the mouth with water and drink plenty of water afterward.[8] Consult a physician
immediately.[9]

Spill and Leak Response Protocol

A minor spill in a laboratory setting can be managed by trained personnel by following a

systematic procedure.

Alert & Assess: Alert personnel in the immediate area. Assess the extent of the spill and any
immediate fire or inhalation hazards.

Secure: Restrict access to the spill area. Ensure the fume hood is operating correctly.

Protect: Wear appropriate PPE, including double gloves, safety goggles, and a lab coat.

Contain & Absorb: Contain the spill with an inert absorbent material such as sand, vermiculite,
or a commercial sorbent.[8][9][11] Do not use combustible materials like paper towels to
absorb the bulk of the spill.

Clean & Decontaminate: Carefully scoop the absorbed material into a suitable, labeled
container for hazardous waste.[9] Wipe the spill area with a cloth or sponge, then
decontaminate with soap and water. All cleaning materials must be disposed of as hazardous
waste.

Dispose: Seal and label the waste container as "Halogenated Organic Waste" containing
Ethyl 4-bromobenzoate.[10] Arrange for disposal through your institution's environmental
health and safety office.[9]
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Caption: A decision-making workflow for responding to a chemical spill in the laboratory.

Section 6: Disposal Considerations

Proper waste management is a critical aspect of laboratory safety and environmental

responsibility.

Waste Classification: Ethyl 4-bromobenzoate is a halogenated organic compound and must
be disposed of as hazardous waste.[10]

Segregation is Key: Crucially, this waste stream must be segregated from non-halogenated
organic waste.[10] Mixing waste streams can complicate the disposal process and increase
costs. Do not let the product enter drains or the sewer system, as it is toxic to aquatic life.[8]

[°]

Procedure: Collect surplus and non-recyclable solutions in a designated, properly labeled,
and sealed container for "Halogenated Organic Waste."[10] Contact a licensed professional

waste disposal service for removal.[9]

Contaminated Packaging: Dispose of "empty" containers as unused product, as they will
contain chemical residue.[9] The rinsate from cleaning containers must also be collected as
hazardous waste.[10]

Section 7: Toxicological and Ecological Information

Toxicological Summary: To the best of current knowledge, the chemical, physical, and
toxicological properties of Ethyl 4-bromobenzoate have not been thoroughly investigated.[9]
The primary known effects are irritation to the skin, eyes, and respiratory system.[8][13] No
component of this product is identified as a probable, possible, or confirmed human
carcinogen by IARC.[9]

Ecological Summary: The compound is classified as toxic to aquatic life with long-lasting
effects.[5][13] Therefore, it should not be released into the environment.[8][9] Due to its low
water solubility, it is not likely to be mobile in the environment.[8] Data on persistence,
degradability, and bioaccumulation are largely unavailable.[9]

Conclusion
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Ethyl 4-bromobenzoate is an indispensable tool in the synthetic chemist's arsenal. Its utility,
however, is paired with distinct hazards that demand respect and careful management. By
moving beyond mere compliance and embracing a scientifically grounded understanding of its
properties and risks, researchers can create a self-validating system of safety. The protocols
and insights outlined in this guide—from proactive handling and storage to robust emergency
preparedness—are designed to empower scientists to work with this compound confidently and
safely, fostering a culture where scientific advancement and personal safety are inextricably
linked.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate
protocols, we make no warranties, express or implied, regarding the fitness of this product for
every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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and industry. Email: info@benchchem.com
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